Cas no 2097953-64-3 (3-(4-Isopentylpiperazin-1-yl)-3-oxopropanenitrile)

• Product Name: 3-(4-Isopentylpiperazin-1-yl)-3-oxopropanenitrile
• CAS No: 2097953-64-3
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 5723347
• PubChem ID: 121201815
• Update Time: 2025-06-22

3-(4-Isopentylpiperazin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• starbld0047116
• AKOS026709975
• F1907-5578
• 2097953-64-3
• 3-(4-isopentylpiperazin-1-yl)-3-oxopropanenitrile
• 1-Piperazinepropanenitrile, 4-(3-methylbutyl)-β-oxo-
• 3-(4-Isopentylpiperazin-1-yl)-3-oxopropanenitrile

• Inchi： 1S/C12H21N3O/c1-11(2)4-6-14-7-9-15(10-8-14)12(16)3-5-13/h11H,3-4,6-10H2,1-2H3
• InChI Key： OLOIVBRVWCTWTF-UHFFFAOYSA-N
• SMILES： O=C(CC#N)N1CCN(CCC(C)C)CC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 373.7±37.0 °C(Predicted)
• pka: -1.67±0.20(Predicted)

Additional information on 3-(4-Isopentylpiperazin-1-yl)-3-oxopropanenitrile

Introduction to 3-(4-Isopentylpiperazin-1-yl)-3-oxopropanenitrile (CAS No. 2097953-64-3)

3-(4-Isopentylpiperazin-1-yl)-3-oxopropanenitrile is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2097953-64-3, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 4-isopentylpiperazine moiety linked to a 3-oxopropanenitrile group, which endows it with distinct chemical reactivity and biological activity. Understanding its synthesis, pharmacological profile, and emerging applications is crucial for researchers and professionals in the field.

The synthesis of 3-(4-isopentylpiperazin-1-yl)-3-oxopropanenitrile involves a series of well-defined chemical transformations that highlight the ingenuity of organic synthesis. The 4-isopentylpiperazine component is a derivative of piperazine, a heterocyclic compound known for its role in many pharmacologically active molecules. The introduction of the isopentyl group enhances the lipophilicity of the piperazine ring, making it more suitable for membrane permeability and thus potentially improving bioavailability. The 3-oxopropanenitrile moiety, on the other hand, contributes to the compound's reactivity, allowing for further functionalization and derivatization, which is a common strategy in drug discovery.

Recent advancements in pharmaceutical research have demonstrated the versatility of 3-(4-isopentylpiperazin-1-yl)-3-oxopropanenitrile as a scaffold for developing novel therapeutic agents. Its structural features make it a promising candidate for investigating mechanisms related to neurological disorders, cardiovascular diseases, and inflammatory conditions. For instance, the piperazine ring is frequently found in drugs that target serotonin receptors, dopamine pathways, and other neurotransmitter systems. The presence of the isopentyl group may modulate these interactions, offering new insights into treating conditions such as depression, anxiety, and schizophrenia.

In addition to its pharmacological potential, 3-(4-isopentylpiperazin-1-yl)-3-oxopropanenitrile has been explored in preclinical studies for its interaction with various biological targets. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced therapeutic effects. The nitrile group in the 3-oxopropanenitrile moiety provides a site for further chemical modification, enabling the creation of derivatives with tailored properties. This flexibility has made it a valuable tool in medicinal chemistry laboratories worldwide.

The compound's physicochemical properties also contribute to its significance in drug development. Its solubility profile, melting point, and stability under various conditions are critical factors that determine its suitability for formulation into pharmaceutical products. Studies have shown that modifications to the isopentyl group can significantly influence these properties, making it possible to optimize formulations for better patient compliance and efficacy.

One of the most exciting areas of research involving 3-(4-isopentylpiperazin-1-yl)-3-oxopropanenitrile is its potential application in addressing neurological disorders. Piperazine derivatives are well-known for their ability to interact with central nervous system receptors. The unique combination of the isopentyl and 3-oxopropanenitrile groups may enhance binding affinity and selectivity for specific targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies have suggested that this compound may modulate neurotransmitter release and receptor activity, offering a new direction for therapeutic intervention.

Furthermore, the compound has shown promise in combating cardiovascular diseases. Research indicates that certain piperazine derivatives can influence blood pressure regulation and cholesterol metabolism by interacting with enzymes and receptors involved in these processes. The structural features of 3-(4-isopentylpiperazin-1-yl)-3-oxopropanenitrile, particularly the presence of both lipophilic and polar moieties, make it an ideal candidate for modulating lipid profiles and vascular tone.

The inflammatory response is another area where this compound has demonstrated potential benefits. Inflammatory pathways are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammation. By targeting specific inflammatory mediators and receptors, compounds like 3-(4-isopentylpiperazin-1-yl)-3-oxopropanenitrile could offer novel therapeutic strategies to mitigate inflammation-related pathologies.

The future prospects of 3-(4-isopentylpiperazin-1-yl)-3-oxopropanenitrile are vast and multifaceted. As research continues to uncover new biological targets and mechanisms, this compound is likely to play an increasingly important role in drug discovery and development. Its unique structural features provide a rich foundation for designing molecules with enhanced efficacy and reduced side effects. Collaborative efforts between synthetic chemists, pharmacologists, and clinicians will be essential to fully realize its therapeutic potential.

In conclusion, 3-(4-isopentylpiperazin -1 -y l)- 3 - oxopropan enitr ile ( CAS No . 209795 3 -64 - 3 ) stands out as a versatile and promising compound with significant implications for pharmaceutical science . Its synthesis , pharmacological profile , an d emerging applications highlight its value as a scaffold f or developing n ew therapeutic agents . As research progresses , this compoun d is poised t o contribute substantially t o advancements i n medicine an d improve patient outcomes across various diseases .